Cas no 850876-88-9 (Danoprevir)
Danoprevir Chemical and Physical Properties
Names and Identifiers
-
- RG7227, ITMN-191, RO5190591
- 4-Fluoro-1,3-dihydro-2H-isoindole-2-carboxylic acid (2R,6S,13aS,14aR,16aS)-14a-[[(cyclopropylsulfonyl)amino]carbonyl]-6-[[(1,1-dimethylethoxy)carbonyl]amino]-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydro-5,16-dioxocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl ester
- Danoprevir
- Danoprevir (ITMN-191)
- (2R,6S,13aS,14aR,16aS,Z)-6-(((tert-butoxy)carbonyl)amino)-14a-((cyclopropylsulfonyl)carbamoyl)-5,16-dioxo-2,3,5,6,7,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa(e)pyrrolo[1,2-e][1,4]diazacyclo
- Itmn-191 Danoprevir
- (2,6-dimethylmorpholin-4-yl)acetic acid hydrochloride
- (2R,6S)-(2,6-dimethylmorpholin-4-yl)acetic acid,hydrochloride
- (2R,6S)-2,6-dimethyl-4-(4piperidinyl) morpholine
- 2-[(2R,6S)-2,6-dimethylmorpholin-4-yl]acetic acid
- ITMN-191
- R7227
- RG7227
- RO5190591
- [(1S,4R,6S,7E,18R)-4-(Cyclopropylsulfonylcarbamoyl)-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-
- EBP 521
- Ganovo
- Intermune ITMN-191
- ITMN 191
- ITMN B
- R 05190591
- R 7227
- R05190591
- (1S,4R,6S,14S,18R)-4-Fluoro-1,3-dihydro-isoindole-2-carboxylicacid14-tertbutoxycarbonylamino-4-cyclopropanesulfonylaminocarbonyl-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-en-18-ylester
- BRD-K08111240-001-02-8
- SCHEMBL2289034
- (2R,6S,13aS,14aR,16aS,Z)-6-((tert-butoxycarbonyl)amino)-14a-((cyclopropylsulfonyl)carbamoyl)-5,16-dioxo-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl 4-fluoroisoindoline-2-carboxylate
- DB11779
- danoprevirum
- MLS006011139
- CCG-270417
- (2R,6S,13aS,14aR,16aS,Z)-6-(tert-butoxycarbonylamino)-14a-(cyclopropylsulfonylcarbamoyl)-5,16-dioxo-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl 4-fluoroisoindoline-2-carboxylate
- R-05190591
- Danoprevir [USAN:INN]
- 911Z9PCQ5F
- UNII-911Z9PCQ5F
- RO-5190591
- BDBM50495950
- DANOPREVIR [INN]
- RG 7227
- Danoprevir (RG7227,ITMN-191,RO5190591
- [(1S,4R,6S,7Z,14S,18R)-4-(cyclopropylsulonylcarbamoyl)-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-en-18-yl] 4-luoro-1,3-dihydroisoindole-2-carboxylate
- J-515317
- CHEMBL258734
- [(1S,4R,6S,7Z,14S,18R)-4-(cyclopropylsulfonylcarbamoyl)-14-[(2-methylpropan-2-yl)oxycarbonylamino]-2,15-dioxo-3,16-diazatricyclo[14.3.0.04,6]nonadec-7-en-18-yl] 4-fluoro-1,3-dihydroisoindole-2-carboxylate
- A12890
- Danoprevir [USAN]
- AKOS037515841
- 4-Fluoro-1,3-dihydro-2h-isoindole-2-carboxylic acid (2r,6s,13as,14ar,16as)-14a-(((cyclopropylsulfonyl)amino)carbonyl)-6-(((1,1-dimet hylethoxy)carbonyl)amino)-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a
- SMR004702916
- CHEBI:230664
- (1S,4R,6S,14S,18R)-4-Fluoro-1,3-dihydro-isoindole-2-carboxylicacid14-tertbutoxycarbonylamino-4-cyclopropanesulfonylaminocarbonyl-2,15-dioxo-3,16-diazatricyclo(14.3.0.04,6)nonadec-7-en-18-ylester
- DANOPREVIR [WHO-DD]
- Q27271364
- s1183
- NCGC00346498-06
- ITMN191
- SW219089-1
- RG-7227
- 850876-88-9
- R7227 cpd
-
- MDL: MFCD16038038
- Inchi: 1S/C35H46FN5O9S/c1-34(2,3)50-32(45)37-27-13-8-6-4-5-7-11-22-17-35(22,31(44)39-51(47,48)24-14-15-24)38-29(42)28-16-23(19-41(28)30(27)43)49-33(46)40-18-21-10-9-12-26(36)25(21)20-40/h7,9-12,22-24,27-28H,4-6,8,13-20H2,1-3H3,(H,37,45)(H,38,42)(H,39,44)/b11-7+/t22-,23-,27+,28+,35-/m1/s1
- InChI Key: ZVTDLPBHTSMEJZ-AIYSODCISA-N
- SMILES: CC(OC(O)=N[C@]1([H])C(=O)N2[C@]([H])(C(O)=N[C@@]3(C(O)=NS(=O)(=O)C4CC4)[C@@]([H])(C3)C([H])=C([H])CCCCC1)C[C@@]([H])(OC(=O)N1CC3C(F)=CC=CC=3C1)C2)(C)C |c:32|
Computed Properties
- Exact Mass: 731.30000
- Monoisotopic Mass: 731.30002740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 51
- Rotatable Bond Count: 8
- Complexity: 1530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 189
- XLogP3: 3.3
Experimental Properties
- Density: 1.41
- Melting Point: Not available
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 199.37000
- LogP: 5.42150
- Vapor Pressure: Not available
Danoprevir Security Information
- Signal Word:Warning
- Hazard Statement: H302
- Warning Statement: P280-P305+P351+P338
- Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Danoprevir Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK724-1mg |
Danoprevir |
850876-88-9 | 97% | 1mg |
674CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK724-10mg |
Danoprevir |
850876-88-9 | 97% | 10mg |
2596CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK724-25mg |
Danoprevir |
850876-88-9 | 97% | 25mg |
6588CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK724-5mg |
Danoprevir |
850876-88-9 | 97% | 5mg |
1649CNY | 2021-05-07 | |
| Chemenu | CM149074-50mg |
(2R,6S,13aS,14aR,16aS,E)-6-((tert-butoxycarbonyl)amino)-14a-((cyclopropylsulfonyl)carbamoyl)-5,16-dioxo-1,2,3,5,6,7,8,9,10,11,13a,14,14a,15,16,16a-hexadecahydrocyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecin-2-yl 4-fluoroisoindoline-2-carboxylate |
850876-88-9 | 98% | 50mg |
$613 | 2021-06-10 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D127014-25mg |
Danoprevir |
850876-88-9 | ≥95% | 25mg |
¥3089.90 | 2023-09-03 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D127014-2mg |
Danoprevir (ITMN-191) |
850876-88-9 | ≥95% | 2mg |
¥609.00 | 2021-05-26 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | D127014-5mg |
Danoprevir |
850876-88-9 | ≥95% | 5mg |
¥926.90 | 2023-09-03 | |
| DC Chemicals | DC8238-100 mg |
Danoprevir (RG7227) |
850876-88-9 | 0.95 | 100mg |
$650.0 | 2022-02-28 | |
| DC Chemicals | DC8238-250 mg |
Danoprevir (RG7227) |
850876-88-9 | 0.95 | 250mg |
$1300.0 | 2022-02-28 |
Danoprevir Production Method
Production Method 1
1.2 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene ; rt; 50 °C
Production Method 2
2.1R:HCl, S:Dioxane, 90 min, rt
2.2R:EtN(Pr-i)2, R:S:DMF, rt → 0°C; 0°C; overnight, 0°C → rt
3.1C:203714-71-0, S:ClCH2CH2Cl, 16 h, 50°C
4.1S:CH2Cl2, 25°C
4.2S:CH2Cl2, 25°C; 25°C
4.3R:LiOH •H2O, S:H2O, S:MeOH, S:THF, rt
5.1R:Diimidazolyl ketone, S:DMF, 2 h, 50°C; 50°C → rt
5.2R:DBU, rt; 50°C
- Discovery of Danoprevir (ITMN-191/R7227), a Highly Selective and Potent Inhibitor of Hepatitis C Virus (HCV) NS3/4A Protease, Journal of Medicinal Chemistry, 2014, 57(5), 1753-1769
Production Method 3
1.2R:DBU, S:THF, rt; 24 h, rt
1.3R:HCl, S:H2O, pH 1
2.1R:F3CCO2H, S:CH2Cl2, 2 h, rt
2.2R:HCl, S:Et2O
1.1R:C5H5N, S:CH2Cl2, 0°C; 20 min, 0°C
2.1R:EtN(Pr-i)2, S:CH2Cl2, 0°C; 20 min, 0°C
3.1R:HCl, S:Dioxane, 2 h, rt
4.1R:R:EtN(Pr-i)2, S:CH2Cl2, S:DMF, 0°C; 20 min, 0°C
5.1R:LiOH, S:H2O, S:MeOH, S:THF, overnight, rt
5.2R:HCl, S:H2O
6.1R:R:EtN(Pr-i)2, S:CH2Cl2, S:DMF, 0°C; 30 min, 0°C; 0°C → rt; 24 h, rt
7.1C:918870-76-5, S:ClCH2CH2Cl, 50°C; 50°C → 70°C; 1.5 h, 70°C; 10 h, 70°C
- Drug resistance against: HCV NS3/4A inhibitors is defined by the balance of substrate recognition versus inhibitor binding, Proceedings of the National Academy of Sciences of the United States of America, 2010, 20986-20991, S20986/1-S20986/5
Production Method 4
Danoprevir Raw materials
- 4-fluoro-2,3-dihydro-1H-isoindole
- Boc-Hyp-OH
- N-Boc-trans-4-Hydroxy-L-proline methyl ester
- N,N'-Carbonyldiimidazole
- (3R,5S)-5-[[[(1R,2R)-1-[[(Cyclopropylsulfonyl)amino]carbonyl]-2-ethenylcyclopropyl]amino]carbonyl]-1-[(2S)-2-[[(1,1-dimethylethoxy)carbonyl]amino]-1-oxo-8-nonen-1-yl]-3-pyrrolidinyl 4-fluoro-1,3-dihydro-2H-isoindole-2-carboxylate
- (2S)-2-(tert-butoxycarbonylamino)non-8-enoic acid
- 4-fluoroisoindoline;hydrochloride
- Cyclopropanesulfonamide
- ethyl (1R,2S)-1-amino-2-vinyl-cyclopropanecarboxylate;hydrochloride
- Cyclopropanecarboxylic acid, 1-[[(1,1-dimethylethoxy)carbonyl]amino]-2-ethenyl-, (1R,2R)-
- Cyclopropa[e]pyrrolo[1,2-a][1,4]diazacyclopentadecine-14a(5H)-carboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-2-[[(4-fluoro-1,3-dihydro-2H-isoindol-2-yl)carbonyl]oxy]-1,2,3,6,7,8,9,10,11,13a,14,15,16,16a-tetradecahydro-5,16-dioxo-, (2R,6S,12Z,13aS,14aR,16aS)-
- p-Nitrophenyl Chloroformate
Danoprevir Preparation Products
Danoprevir Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on Danoprevir
Danoprevir (CAS No. 850876-88-9): A Promising Compound in the Treatment of Hepatitis C
Danoprevir (CAS No. 850876-88-9) is a potent and selective inhibitor of the hepatitis C virus (HCV) NS3/4A protease, which plays a crucial role in the viral replication process. This compound has garnered significant attention in the field of virology and pharmaceutical research due to its high efficacy and favorable pharmacokinetic properties. In this article, we will delve into the chemical structure, mechanism of action, clinical applications, and recent advancements in the development of Danoprevir.
Chemical Structure and Properties
Danoprevir is a macrocyclic compound with a molecular formula of C34H41F3N4O5S and a molecular weight of 661.77 g/mol. Its chemical structure features a macrocyclic ring system that confers high stability and specificity to the HCV NS3/4A protease. The presence of fluorine atoms and a sulfoxide group contributes to its enhanced binding affinity and metabolic stability. These properties make Danoprevir an attractive candidate for the development of antiviral therapies.
Mechanism of Action
The primary mechanism of action of Danoprevir involves the inhibition of the HCV NS3/4A protease, which is essential for the cleavage of the viral polyprotein into functional components necessary for viral replication. By binding to the active site of the protease, Danoprevir effectively blocks its catalytic activity, thereby preventing the maturation and assembly of new viral particles. This inhibition leads to a significant reduction in viral load and can ultimately lead to sustained virological response (SVR) in infected patients.
Clinical Applications and Efficacy
Clinical trials have demonstrated that Danoprevir is highly effective in treating chronic hepatitis C infection, particularly in genotype 1 patients. When used in combination with other antiviral agents such as ribavirin and pegylated interferon, Danoprevir has shown high rates of SVR, often exceeding 90%. The combination therapy has been particularly successful in patients who have failed previous treatments or have advanced liver disease.
In addition to its efficacy, Danoprevir has been well-tolerated by patients, with a manageable side-effect profile. Common side effects include fatigue, headache, and gastrointestinal disturbances, which are generally mild to moderate in severity. These findings have further solidified its position as a valuable addition to the arsenal of antiviral therapies for HCV.
Recent Advancements and Research Findings
The ongoing research on Danoprevir continues to uncover new insights into its therapeutic potential. Recent studies have explored the use of Danoprevir in combination with direct-acting antiviral agents (DAAs) to achieve even higher SVR rates with shorter treatment durations. For example, a phase III trial evaluating the combination of Danoprevir, sofosbuvir, and ribavirin showed an SVR rate of 97% in genotype 1 patients after only 12 weeks of treatment.
Furthermore, researchers are investigating the potential use of Danoprevir in difficult-to-treat populations, such as patients with cirrhosis or those co-infected with HIV. Preliminary results from these studies are promising, indicating that Danoprevir> can be effective even in these challenging scenarios.> > > > > > > > > > > > > >
In conclusion, <-strong style="font-weight: bold;">Danoprevirongongongongongongongongong(CAS No. 850876-88-9) represents a significant advancement in the treatment of hepatitis C infection. Its potent inhibitory activity against the HCV NS3/4A protease, combined with its favorable safety profile and efficacy in clinical trials, positions it as a valuable therapeutic option for both standard and difficult-to-treat patient populations. Ongoing research continues to explore new combinations and applications for this promising compound, further enhancing its potential impact on global health.
850876-88-9 (Danoprevir) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)